Ethyl 3-(3-fluoro-4-hydroxyphenyl)propionate

• CAS No.: 94139-03-4
• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: ethyl 3-(3-fluoro-4-hydroxyphenyl)propanoate
• InChI: InChI=1S/C11H13FO3/c1-2-15-11(14)6-4-8-3-5-10(13)9(12)7-8/h3,5,7,13H,2,4,6H2,1H3
• InChI Key: NZRVUWDDVNJOHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=C(C=C1)O)F

Description

Ethyl 3-(3-fluoro-4-hydroxyphenyl)propionate is a useful research compound. Its molecular formula is C11H13FO3 and its molecular weight is 212.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl (2E)-3-{3-fluoro-4-[(phenylmethyl)oxy]phenyl}-2-propenoate (205 mg, 0.68 mmol) and 10% Pd/C catalyst (40 mg) in EtOH (4 mL) was stirred under an atmosphere of hydrogen at ambient temperature for 16.5 h. The mixture was then filtered through celite placed directly on the top of a SPE (silica, 5 g cartridge) eluting with EtOH. The filtrate was reduced under vacuum and the residue purified further by SPE (silica, 5 g cartridge) eluting with cyclohexane:EtOAc (gradient 25:1 to 3:1) to afford the title compound (140 mg).